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Compound of Interest

Compound Name: 2,5-Diethyl-3-methylpyrazine-d3

Cat. No.: B12380317

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2,5-
Diethyl-3-methylpyrazine-d3, a deuterated analog of the flavor and fragrance compound. This
document is intended to assist researchers, scientists, and professionals in drug development
in sourcing this stable isotope-labeled compound for various applications, including metabolic
studies and as an internal standard in analytical testing.

Commercial Suppliers

Sourcing of specialty chemicals is a critical step in research and development. Below is a
comparative table of identified commercial suppliers for 2,5-Diethyl-3-methylpyrazine-d3
(CAS No. 1335401-22-3). Researchers are advised to contact the suppliers directly for the
most current information on availability, pricing, and detailed specifications.
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MedChemExpres
s

request.[2]

Note: The availability and product specifications of 2,5-Diethyl-3-methylpyrazine-d3 can vary.
It is highly recommended to request a Certificate of Analysis (CofA) from the supplier before
purchase to obtain detailed information on purity, isotopic enrichment, and analytical methods
used for quality control.

Technical Data

Property Value Source

2,5-Diethyl-3-(methyl-d3)-

Chemical Name ) [3]
pyrazine

CAS Number 1335401-22-3 [3]

Molecular Formula CoH11D3N2 [2]

Molecular Weight 153.24 g/mol [1]

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2,5-Diethyl-3-
methylpyrazine-d3 are not readily available in the public domain. However, based on general
knowledge of pyrazine chemistry, the following sections outline plausible methodologies.

Synthesis
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A potential synthetic route for 2,5-Diethyl-3-methylpyrazine-d3 would likely involve the
condensation of a deuterated a-aminoketone with a 1,2-dicarbonyl compound, followed by
oxidation. A generalized reaction scheme is presented below. The critical step is the
introduction of the deuterated methyl group, which can be achieved by using a deuterated
starting material.

A general synthesis of alkylpyrazines often involves the condensation of a-dicarbonyl
compounds with 1,2-diamines. For the target molecule, a plausible approach could involve the
reaction of a deuterated amino acid derivative with a suitable dicarbonyl precursor.

Analytical Methods
The characterization and quality control of 2,5-Diethyl-3-methylpyrazine-d3 would typically

involve a combination of chromatographic and spectroscopic techniques.

o Gas Chromatography-Mass Spectrometry (GC-MS): This is the primary method for
determining the purity of volatile compounds like pyrazines and confirming the incorporation
and position of the deuterium label. The mass spectrum will show a molecular ion peak
corresponding to the deuterated compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will confirm the overall structure of the molecule. The absence or significant
reduction of the signal corresponding to the methyl protons at the 3-position would indicate
successful deuteration.

o 2H NMR (Deuterium NMR): Can be used to directly observe the deuterium signal and
confirm its location in the molecule.

o BBC NMR: Provides information about the carbon skeleton of the molecule.

Visualizations
Procurement Workflow

The following diagram illustrates a typical workflow for procuring 2,5-Diethyl-3-
methylpyrazine-d3 for research purposes.
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Caption: Procurement workflow for 2,5-Diethyl-3-methylpyrazine-d3.

Generalized Pyrazine Synthesis Pathway

This diagram illustrates a generalized signaling pathway for the synthesis of substituted
pyrazines.
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Caption: Generalized synthesis pathway for substituted pyrazines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12380317#commercial-suppliers-of-2-5-diethyl-3-
methylpyrazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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